Cas no 33115-34-3 (Pyrimidine, 5-pentyl-)

Pyrimidine, 5-pentyl- structure
Pyrimidine, 5-pentyl- structure
Product Name:Pyrimidine, 5-pentyl-
CAS No:33115-34-3
MF:C9H14N2
MW:150.220861911774
CID:294054
PubChem ID:23386520
Update Time:2025-04-19

Pyrimidine, 5-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-pentyl-
    • Pyrimidine, 5-pentyl- (8CI)
    • 5-pentylpyrimidine
    • DTXSID90633543
    • SCHEMBL4177303
    • Pyrimidine,5-pentyl-(8ci)
    • 33115-34-3
    • Inchi: 1S/C9H14N2/c1-2-3-4-5-9-6-10-8-11-7-9/h6-8H,2-5H2,1H3
    • InChI Key: JAIZEOKRVZKODU-UHFFFAOYSA-N
    • SMILES: N1C=NC=C(C=1)CCCCC

Computed Properties

  • Exact Mass: 150.11582
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 87.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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